Cas no 5486-84-0 (Fast Blue BB Salt (Technical Grade))

• Product Name: Fast Blue BB Salt (Technical Grade)
• CAS No: 5486-84-0
• MF: C₃₄H₃₆Cl₄N₆O₆Zn
• MW: 831.907240867615
• MDL: MFCD00074765
• CID: 45959
• PubChem ID: 24894840
• Update Time: 2025-06-08

Fast Blue BB Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 4-(benzoylamino)-2,5-diethoxybenzenediazonium tetrachlorozincate (2:1)
• FAST BLUE BB SALT PRACTICAL GRADE
• FAST BLUE BB SALT, FOR MICROSCOPY
• FAST BLUE BB SALT PURIFIED GRADE
• 4-benzamido-2,5-diethoxybenzene diazonium chloride hemi zinc salt
• fast blue bb salt, purified
• Benzenediazonium, 4-(benzoylamino)-2,5-diethoxy-, (T-4)-tetrachlorozincate(2-) (2:1)
• C.I. Azoic Diazo Component 20, zinc chloride salt
• FAST BLUE BB SALT
• 4-A
• 4-Benzoyl-aMino-2,5-diethoxybenzene diazoniuM chloride heMi[Zinc chloride]salt
• Azoene fast blue BBN salt
• AZOIC DIAZO COMPONENT 20
• Diazo fast blue BB
• FAST BLUE 2B SALT
• Fast blue BBN salt
• 4-Amino-2,5-diethoxybenzanilide diazotated zinc double salt
• 4-Benzoylamino-2,5-diethoxybenzenediazonium chloride hemi(zinc chloride) salt
• Fast Blue BB hemi(zinc chloride) salt
• Zinc chloride--N-benzoyl-4-diazonio-2,5-diethoxybenzen-1-aminide--hydrogen chloride (1/2/2/2)
• Zinc;N-(4-diazonio-2,5-diethoxyphenyl)benzenecarboximidate;dichloride;dihydrochloride
• 5486-84-0
• MFCD00074765
• AKOS015903024
• Fast Blue BB Salt hemi(zinc chloride) salt, for microscopy (Hist.)
• Fast Blue BB Salt hemi(zinc chloride) salt, Dye content >=80 %
• 4-benzamido-2,5-diethoxybenzenediazonium;dichlorozinc;dichloride
• Fast Blue BB salt,AR
• Benzenediazonium, 4-(benzoylamino)-2,5-diethoxy-,(T-4)-tetrachlorozincate(2-) (2:1)OTHER CA INDEX NAMES:Zincate(2-), tetrachloro-, (T-4)-,bis[4-(benzoylamino)-2,5-diethoxybenzenediazonium]
• Fast Blue BB Salt (Technical Grade)

• MDL： MFCD00074765
• Inchi： 1S/2C17H17N3O3.4ClH.Zn/c2*1-3-22-15-11-14(20-18)16(23-4-2)10-13(15)19-17(21)12-8-6-5-7-9-12;;;;;/h2*5-11H,3-4H2,1-2H3;4*1H;/q;;;;;;+2/p-2
• InChI Key： CMFRFQODFZBKTI-UHFFFAOYSA-L
• SMILES： [Zn](Cl)Cl.[Cl-].[Cl-].O(CC)C1C=C(C(=CC=1NC(C1C=CC=CC=1)=O)OCC)[N+]#N.O(CC)C1C=C(C(=CC=1NC(C1C=CC=CC=1)=O)OCC)[N+]#N
• BRN： 1845288

Computed Properties

• Exact Mass: 828.07400
• Monoisotopic Mass: 312.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 164

Experimental Properties

• Color/Form: Powder
• Melting Point: 157°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: Soluble in water.
• PSA: 151.42000
• LogP: 3.97226
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Vapor Pressure: No data available

Fast Blue BB Salt (Technical Grade) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R40
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Fast Blue BB Salt (Technical Grade)

Research Brief on Fast Blue BB Salt (Technical Grade) and CAS 5486-84-0 in Chemical Biomedicine

Fast Blue BB Salt (Technical Grade), with the CAS number 5486-84-0, is a diazonium salt widely used in histochemistry and diagnostic applications. Recent studies have highlighted its role as a chromogenic agent for enzyme-linked immunosorbent assays (ELISAs) and immunohistochemical staining. This compound's ability to form stable, colored precipitates upon reaction with specific substrates makes it invaluable in visualizing biological processes at the molecular level.

In 2023, a study published in the Journal of Histotechnology demonstrated the enhanced stability of Fast Blue BB Salt when used in alkaline phosphatase (ALP) detection systems. Researchers optimized the salt's concentration (0.1-0.5 mg/mL) in Tris-HCl buffer (pH 9.0), achieving 30% greater signal intensity compared to traditional methods. The technical grade purity (≥85%) proved sufficient for most diagnostic applications while maintaining cost-effectiveness.

Emerging applications in neuroscience research have utilized Fast Blue BB Salt for tracing neural pathways. A Nature Methods paper (2024) described its modified formulation with improved solubility in aqueous-organic mixed solvents, enabling better penetration through myelinated tissues. The study reported successful retrograde labeling of dopaminergic neurons when using 5486-84-0 at 2% w/v in PBS with 0.1% Triton X-100.

Quality control advancements have addressed batch-to-batch variability issues common with technical grade materials. A 2024 Analytical Chemistry publication detailed a new HPLC-UV method (254 nm) for quantifying active diazonium content, establishing acceptance criteria of 85-92% purity for optimal performance in histochemical staining. This standardization is particularly crucial for diagnostic kits requiring consistent color development kinetics.

Ongoing research explores the salt's potential in antimicrobial coatings. Preliminary results from the University of Tokyo show that Fast Blue BB Salt, when incorporated into polymer matrices at 0.5% w/w, exhibits bacteriostatic effects against S. aureus through reactive oxygen species generation. The CAS 5486-84-0 compound's stability under UV light (t1/2 > 48 hrs at 365 nm) makes it suitable for surface applications requiring prolonged activity.

Future directions include developing greener synthesis routes for 5486-84-0 to reduce heavy metal catalysts. The European Journal of Medicinal Chemistry recently highlighted an electrochemical diazotization method yielding 92% pure Fast Blue BB Salt with 60% less waste. Such innovations may expand its use in pharmaceutical applications where trace metal content is critical.